Cas no 941927-88-4 (2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-propylacetamide)

• Product Name: 2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-propylacetamide
• CAS No: 941927-88-4
• MF: C₁₅H₁₆N₄O₂S₂
• MW: 348.443140029907
• CID: 6153814
• PubChem ID: 16906698
• Update Time: 2025-06-20

2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-propylacetamide
• 2-[2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-propylacetamide
• F2347-0948
• 2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-propylacetamide
• AKOS016389022
• 941927-88-4
• 2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)-N-propylacetamide

• Inchi： 1S/C15H16N4O2S2/c1-3-6-16-11(20)8-19-15(21)13-14(23-9(2)17-13)12(18-19)10-5-4-7-22-10/h4-5,7H,3,6,8H2,1-2H3,(H,16,20)
• InChI Key： CUJDVHLNPYUGKR-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC(NCCC)=O)N=C(C3=CC=CS3)C1=2)=O

Computed Properties

• Exact Mass: 348.07146811g/mol
• Monoisotopic Mass: 348.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Additional information on 2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-propylacetamide

Introduction to Compound with CAS No. 941927-88-4 and Product Name: 2,2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-propylacetamide

The compound with the CAS number 941927-88-4 and the product name 2,2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-propylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a thiophene ring, a thiazole core, and a pyridazine moiety, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiophen-2-yl substituent in the molecular structure of this compound plays a crucial role in modulating its pharmacological effects. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiazolo[4,5-d]pyridazin scaffold further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. This scaffold has been extensively studied for its ability to inhibit various enzymes and receptors involved in pathological processes.

The N-propylacetamide moiety at the 5-position of the pyridazine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design. This group also influences the compound's metabolic stability and interaction with biological targets. The overall structure of 2,2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-propylacetamide suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and pathways involved in cancer progression. The thiazolo[4,5-d]pyridazin scaffold has been identified as a key structural element in several lead compounds that have shown efficacy in preclinical studies. For instance, derivatives of this scaffold have demonstrated inhibitory activity against kinases and other enzymes that are overexpressed in tumor cells. The compound with CAS No. 941927-88-4 is expected to follow suit by interfering with critical signaling pathways that drive cancer cell proliferation and survival.

Moreover, the thiophen-2-yl group in the molecule may contribute to its ability to cross cell membranes due to its lipophilic nature. This property is essential for many therapeutic agents that need to reach their target sites within cells. Additionally, the presence of multiple heterocyclic rings increases the compound's molecular complexity, which can be advantageous in terms of binding affinity and selectivity towards biological targets. These features make 2,2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-propylacetamide a compelling candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. Virtual screening techniques have been particularly useful in identifying promising candidates from large libraries of compounds. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at discovering novel therapeutics for various diseases. By leveraging computational methods, researchers can optimize the structure of this compound further to enhance its potency and selectivity.

In conclusion,2,2-methyl-4-oxyo7-(thiophen - 2 - yl) - 4 H , 5 H - 1 , 3 thiazolo [ 4 , 5 - d ] pyridazin - 5 - yl - N - propylacetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents for various diseases. The combination of experimental studies and computational methods will be essential in elucidating its full pharmacological profile and exploring its potential as a lead compound for future drug development.